Cas no 476458-98-7 (2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 476458-98-7
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6059678
• PubChem ID: 5156768
• Update Time: 2025-07-22

2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• F0529-0098
• Oprea1_480112
• EU-0028600
• AKOS024580561
• 476458-98-7
• 2-ethoxy-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000569502-1
• 2-ethoxy-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000569502
• 2-ethoxy-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C20H18N4O4S/c1-2-28-18-6-4-3-5-15(18)20(25)21-19-16-11-29-12-17(16)22-23(19)13-7-9-14(10-8-13)24(26)27/h3-10H,2,11-12H2,1H3,(H,21,25)
• InChI Key： LMYVIKWUSAFEPJ-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC=CC=1OCC)=O)N(C1C=CC(=CC=1)[N+](=O)[O-])N=2

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Additional information on 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Professional Introduction to Compound with CAS No. 476458-98-7 and Product Name: 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Compound with the CAS number 476458-98-7 and the product name 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a combination of thieno[3,4-c]pyrazole and benzamide moieties, makes it a promising candidate for further investigation in drug discovery and development.

The thieno[3,4-c]pyrazole core is a key structural feature that contributes to the unique chemical and biological properties of this compound. Thieno[3,4-c]pyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Recent studies have highlighted the potential of thieno[3,4-c]pyrazole derivatives as scaffolds for developing novel therapeutic agents. For instance, modifications in this scaffold have been shown to enhance binding affinity and selectivity towards specific biological targets, making them valuable in the design of small-molecule drugs.

The benzamide moiety in the compound’s structure further enhances its pharmacological profile. Benzamides are widely recognized for their role as bioactive molecules in medicinal chemistry. They exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The incorporation of a benzamide group into the thieno[3,4-c]pyrazole framework can lead to synergistic effects, potentially improving the overall efficacy of the compound. This combination has been explored in various drug discovery programs aimed at developing next-generation therapeutics.

The nitrophenyl substituent at the 4-position of the benzene ring in 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide adds another layer of complexity to its chemical behavior. Nitroaromatic compounds are well-documented for their diverse pharmacological properties. The nitro group can participate in hydrogen bonding interactions with biological targets, influencing the compound’s binding affinity and selectivity. Additionally, nitro groups can be metabolically reduced to amine derivatives, which may alter the pharmacokinetic properties of the compound. This metabolic transformation has been studied extensively in drug development contexts.

Recent research has demonstrated the potential of this class of compounds in addressing various therapeutic challenges. For example, studies have shown that derivatives of thieno[3,4-c]pyrazole exhibit inhibitory activity against enzymes involved in cancer progression. The benzamide moiety further contributes to this activity by modulating enzyme function and receptor interactions. These findings suggest that compounds like 2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide could be developed into novel treatments for oncological diseases.

Moreover, the ethoxy group at the 2-position of the benzene ring in the product name may play a crucial role in determining the compound’s solubility and bioavailability. Ethoxy substitution is commonly employed in medicinal chemistry to improve pharmacokinetic properties. The ethoxy group can enhance water solubility while maintaining or even improving binding affinity to biological targets. This balance is critical for developing compounds that are both effective and suitable for clinical use.

In conclusion,2-ethoxy-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a thieno[3,4-c]pyrazole core with a benzamide moiety—make it an attractive scaffold for developing novel therapeutic agents. The presence of nitrophenyl and ethoxy substituents adds additional layers of complexity that can be exploited to optimize its pharmacological properties. As research continues to uncover new biological activities and mechanisms of action for this class of compounds,476458-98-7 may emerge as a key intermediate or lead molecule in future drug development programs.